Cas no 57226-96-7 (1-Phenyl-1H-1,2,4triazole-3-carboxylic acid methylester)

• Product Name: 1-Phenyl-1H-1,2,4triazole-3-carboxylic acid methylester
• CAS No: 57226-96-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 57091
• PubChem ID: 12232120
• Update Time: 2025-05-24

1-Phenyl-1H-1,2,4triazole-3-carboxylic acid methylester Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-[1,2,4]triazole-3-carboxylic acid methyl ester
• methyl 1-phenyl-1,2,4-triazole-3-carboxylate
• 1-Phenyl-1,2,4-triazol-carbonsaeure-(3)-methylester
• 1-Phenyl-1H-[1,2,4]triazol-3-carbonsaeure-methylester
• Methyl 1-phenyl-1H-1,2,4-triazol-3-carboxylat
• 57226-96-7
• Methyl 1-phenyl-1H-1,2,4-triazole-3-carboxylate
• DTXSID70481584
• 5-PIPERIDIN-1-YLMETHYL-FURAN-2-CARBOXYLICACID
• 4]triazole-3-carboxylic?acid?methyl?ester
• 1-Phenyl-1H-1,2,4triazole-3-carboxylic acid methylester

• Inchi： 1S/C10H9N3O2/c1-15-10(14)9-11-7-13(12-9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： RZRJXKHAJZSLIP-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=CN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 203.06900
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01000
• LogP: 1.05390

Additional information on 1-Phenyl-1H-1,2,4triazole-3-carboxylic acid methylester

1-Phenyl-1H-1,2,4-Triazole-3-Carboxylic Acid Methyl Ester (CAS No. 57226-96-7)

The compound 1-Phenyl-1H-1,2,4-Triazole-3-Carboxylic Acid Methyl Ester (CAS No. 57226-96-7) is a significant organic compound with a diverse range of applications in various fields. This compound belongs to the class of triazole derivatives, which have gained considerable attention in recent years due to their unique chemical properties and versatile functionalities. The structure of this compound consists of a triazole ring substituted with a phenyl group and a methyl ester moiety, making it highly reactive and suitable for numerous chemical transformations.

Triazole derivatives have been extensively studied for their potential in medicinal chemistry, agrochemicals, and materials science. The phenyl group attached to the triazole ring enhances the compound's aromaticity and stability, while the methyl ester group provides additional reactivity and solubility properties. These characteristics make 1-Phenyl-1H-1,2,4-Triazole-3-Carboxylic Acid Methyl Ester an ideal candidate for use in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the role of this compound in the development of antifungal agents and herbicides. Its ability to inhibit fungal growth and control plant pathogens has made it a valuable component in agricultural applications. Additionally, researchers have explored its potential as a precursor for drug development, particularly in the design of compounds targeting specific enzymes or receptors involved in disease pathways.

In the field of materials science, 1-Phenyl-1H-1,2,4-Triazole-3-Carboxylic Acid Methyl Ester has been utilized as a building block for the synthesis of high-performance polymers and nanomaterials. Its unique electronic properties and ability to form stable bonds with other functional groups make it suitable for applications in electronics and advanced composites.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield high-purity products. This approach not only reduces reaction time but also minimizes the environmental impact associated with traditional synthetic methods.

From an environmental perspective, the biodegradability and eco-friendliness of 1-Phenyl-1H-1,2,4-Triazole-3-Carboxylic Acid Methyl Ester have been evaluated in recent studies. These findings suggest that under specific conditions, the compound can undergo biodegradation without posing significant risks to aquatic ecosystems. However, further research is required to fully understand its long-term environmental impact.

In conclusion, 1-Phenyl-1H-1,2,4-Triazole-3-Carboxylic Acid Methyl Ester (CAS No. 57226-96) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to evolve, this compound is expected to play an increasingly important role in driving innovation across various sectors.